4-[(1R)-1-Amino-2,2,2-trifluoroethyl]-3-fluorophenol;hydrochloride
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Description
4-[(1R)-1-Amino-2,2,2-trifluoroethyl]-3-fluorophenol;hydrochloride is a useful research compound. Its molecular formula is C8H8ClF4NO and its molecular weight is 245.6. The purity is usually 95%.
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Scientific Research Applications
Experimental and Theoretical Analysis in Chemistry
Research includes the synthesis and characterization of biologically active derivatives, exploring intermolecular interactions, and conducting quantum mechanical calculations to understand the chemical behavior of fluorinated compounds. For instance, the study by Shukla et al. (2014) analyzed intermolecular interactions in derivatives of 1,2,4-triazoles, revealing the nature and energetics associated with these interactions, which are crucial for designing materials with desired properties (Shukla, Mohan, Vishalakshi, & Chopra, 2014).
Medicinal Chemistry and Biochemistry
Significant research has been conducted in the development of fluorinated compounds for medical applications. Levy et al. (1988) developed fluorinated derivatives of chelators for use as NMR indicators, aiding in the measurement of cytosolic free magnesium ion concentration, which is essential for understanding various physiological and pathological processes (Levy, Murphy, Raju, & London, 1988).
Material Science and Engineering
Fluorinated compounds are utilized in the synthesis of materials with specific optical and dielectric properties. Jang et al. (2007) prepared fluorinated polyimides, demonstrating how the trifluoromethyl (CF3) group affects the optical property of these materials. This research provides insights into designing materials with improved thermal stability and color properties (Jang, Shin, Choi, Park, & Han, 2007).
Synthesis and Characterization of Novel Compounds
The synthesis and detailed analysis of novel fluorinated compounds contribute to advancements in chemical science. Yin et al. (2005) synthesized a novel fluorinated aromatic diamine monomer, leading to the creation of new fluorine-containing polyimides with excellent solubility and mechanical properties. This research has implications for the development of materials with specific industrial applications (Yin, Li, Yang, Yang, Fan, & Liu, 2005).
Properties
IUPAC Name |
4-[(1R)-1-amino-2,2,2-trifluoroethyl]-3-fluorophenol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F4NO.ClH/c9-6-3-4(14)1-2-5(6)7(13)8(10,11)12;/h1-3,7,14H,13H2;1H/t7-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COFLANMXNJMNLP-OGFXRTJISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)F)C(C(F)(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1O)F)[C@H](C(F)(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClF4NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.